Indisperse
Description
Indisperse is an indium (In)-particle admixed powder used in dental amalgams to mitigate mercury (Hg) evaporation during the early setting phase of amalgam formation. Developed as a commercial alloy, it is designed to reduce the release of toxic Hg vapor, a critical concern in dental material safety. This compound incorporates indium particles dispersed within the alloy matrix, which may enhance mechanical properties and stabilize Hg integration . Its application focuses on improving occupational safety for dental practitioners and patients by minimizing Hg exposure.
Properties
CAS No. |
123515-90-2 |
|---|---|
Molecular Formula |
Ag73Cu4In5Sn17Zn |
Molecular Weight |
10786 g/mol |
InChI |
InChI=1S/73Ag.4Cu.5In.17Sn.Zn |
InChI Key |
OVTHIUBGAJMWHZ-UHFFFAOYSA-N |
SMILES |
[Cu].[Cu].[Cu].[Cu].[Zn].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[In].[In].[In].[In].[In].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn] |
Canonical SMILES |
[Cu].[Cu].[Cu].[Cu].[Zn].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[In].[In].[In].[In].[In].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn] |
Synonyms |
Indisperse Indisperse 10 Indisperse 5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Qualitative Comparison of this compound and Indiloy
| Property | This compound (Admixed Powder) | Indiloy (Single-Composition Powder) |
|---|---|---|
| Structure | Mechanically blended In particles | Homogeneous In integration |
| Hg Evaporation | Potentially reduced | Predictable, but less optimized |
| Mechanical Stability | Variable due to admixing | Consistent due to uniformity |
| Primary Application | Dental amalgams with Hg control | Standard dental amalgams |
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